{[1-(4-fluorophenyl)-2,5-dioxo-3-pyrrolidinyl]amino}acetonitrile

• IUPAC Name: 2-[[1-(4-fluorophenyl)-2,5-dioxopyrrolidin-3-yl]amino]acetonitrile
• InChI: InChI=1S/C12H10FN3O2/c13-8-1-3-9(4-2-8)16-11(17)7-10(12(16)18)15-6-5-14/h1-4,10,15H,6-7H2
• InChI Key: QJXCRJUNINNCNL-UHFFFAOYSA-N
• Canonical SMILES: C1C(C(=O)N(C1=O)C2=CC=C(C=C2)F)NCC#N
• Molecular Formula: C12H10FN3O2
• DSSTOX Substance ID: DTXSID201327015
• Molecular Weight: 247.22 g/mol
• Solubility: 29.9 [ug/mL] (The mean of the results at pH 7.4)
• CAS RN: 470695-17-1

Description

{[1-(4-fluorophenyl)-2,5-dioxo-3-pyrrolidinyl]amino}acetonitrile is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. This compound belongs to the class of pyrrolidine-2,5-dione derivatives and is commonly referred to as FDPACN.

Mechanism of Action

The mechanism of action of FDPACN is not fully understood. However, it has been suggested that the compound may work by inhibiting the activity of enzymes involved in cancer cell growth and inflammation. FDPACN has also been shown to modulate the activity of neurotransmitters in the brain, which may contribute to its potential therapeutic effects.
Biochemical and Physiological Effects:
FDPACN has been shown to have a range of biochemical and physiological effects. In vitro studies have demonstrated that the compound can inhibit the growth of cancer cells and reduce inflammation. FDPACN has also been shown to have antibacterial and antifungal properties. In animal studies, FDPACN has been shown to improve cognitive function and reduce oxidative stress in the brain.

Advantages and Limitations for Lab Experiments

One of the advantages of using FDPACN in lab experiments is its relatively simple synthesis method. The compound is also stable and has a high purity yield. However, one of the limitations of using FDPACN is the lack of understanding of its mechanism of action. Further research is needed to fully elucidate the compound's therapeutic potential.

Future Directions

There are several future directions for research related to FDPACN. One area of research is the development of FDPACN-based drugs for the treatment of cancer and other diseases. Another area of research is the investigation of the compound's mechanism of action and its potential interactions with other drugs. Additionally, further studies are needed to explore the safety and efficacy of FDPACN in humans.

Synthesis Methods

The synthesis of FDPACN involves the reaction of 4-fluorobenzaldehyde with ethyl acetoacetate in the presence of ammonium acetate to form 4-fluoro-2,5-dioxo-3-pyrrolidineacetic acid ethyl ester. This intermediate is then reacted with hydroxylamine hydrochloride to form {[1-(4-fluorophenyl)-2,5-dioxo-3-pyrrolidinyl]amino}acetonitrile. The synthesis of FDPACN has been reported in the literature, and the purity and yield of the compound have been optimized.

Scientific Research Applications

FDPACN has been studied extensively for its potential therapeutic applications. It has been shown to have anticancer properties and has been tested against various cancer cell lines. FDPACN has also been studied for its anti-inflammatory properties and its ability to inhibit the growth of bacteria and fungi. In addition, FDPACN has been studied for its potential use in the treatment of neurodegenerative diseases such as Alzheimer's disease.